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Compound of Interest

Compound Name: Calcimycin hemimagnesium

Cat. No.: B1628573 Get Quote

Introduction

Calcimycin, also known as A23187, is a polyether antibiotic and a potent ionophore isolated

from Streptomyces chartreusensis.[1] It functions as a mobile ion carrier, forming stable

complexes with divalent cations, particularly calcium (Ca²⁺) and magnesium (Mg²⁺), and

transporting them across biological membranes.[1][2] This ability to increase intracellular Ca²⁺

concentrations makes Calcimycin an invaluable tool in biological research for studying a wide

range of calcium-dependent cellular processes.[2] These processes include signal

transduction, autophagy, apoptosis, and oocyte activation.[3][4][5] Proper preparation and

storage of Calcimycin stock solutions are critical for ensuring experimental reproducibility and

efficacy. Dimethyl sulfoxide (DMSO) is a common solvent for preparing these stock solutions

due to the compound's high solubility.[6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for Calcimycin
hemimagnesium relevant to the preparation of a DMSO stock solution.
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Parameter Value Source(s)

Molecular Weight 523.62 g/mol [5][7]

Solubility in DMSO 25 - 50 mg/mL [7][8]

(approx. 47.7 - 95.5 mM)

Recommended Stock Conc. 10 - 15 mM [5][8]

Storage (Lyophilized Powder) -20°C for up to 3 years [7]

Storage (DMSO Stock

Solution)
-20°C for 3-6 months [5][9][10]

-80°C for up to 1 year [7][9]

Experimental Protocols
Protocol 1: Preparation of a 15 mM Stock Solution of
Calcimycin in DMSO
This protocol provides a method for preparing a 15 mM stock solution, a commonly used

concentration in research settings.[5][8]

Materials:

Calcimycin hemimagnesium salt (lyophilized powder)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Pipettors and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cellsignal.com/products/23911/datasheet?images=0&protocol=0
https://www.targetmol.com/compound/calcimycin
https://www.targetmol.com/compound/calcimycin
https://www.cellsignal.com/products/activators-inhibitors/a23187-calcimycin/23911
https://www.cellsignal.com/products/23911/datasheet?images=0&protocol=0
https://www.cellsignal.com/products/activators-inhibitors/a23187-calcimycin/23911
https://www.targetmol.com/compound/calcimycin
https://www.cellsignal.com/products/23911/datasheet?images=0&protocol=0
https://www.medchemexpress.com/calcimycin.html
https://www.benchchem.com/pdf/Long_term_stability_of_Calcimycin_stock_solutions_at_20_C.pdf
https://www.targetmol.com/compound/calcimycin
https://www.medchemexpress.com/calcimycin.html
https://www.cellsignal.com/products/23911/datasheet?images=0&protocol=0
https://www.cellsignal.com/products/activators-inhibitors/a23187-calcimycin/23911
https://www.benchchem.com/product/b1628573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized Calcimycin powder to

equilibrate to room temperature for at least 20 minutes. This prevents condensation of

moisture, which can affect compound stability.[10]

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh 5 mg

of Calcimycin powder and transfer it to the tube.

Solvent Addition: Add 0.64 mL of anhydrous DMSO to the 5 mg of Calcimycin powder.[5][8]

This will yield a final concentration of approximately 15 mM.

Dissolution: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. If dissolution is difficult, gentle warming or brief sonication can be applied.[7]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile, amber tubes.[5][8]

Storage: Store the aliquots at -20°C for short-term use (up to 3-6 months) or at -80°C for

long-term storage (up to 1 year).[5][7][9] Ensure tubes are tightly sealed.

Protocol 2: Quality Control and Use in Cell Culture
This protocol describes how to prepare a working solution from the DMSO stock for a typical

cell-based assay.

Procedure:

Thawing: Thaw a single aliquot of the Calcimycin stock solution at room temperature.

Dilution: Prepare a working solution by diluting the DMSO stock solution in the appropriate

cell culture medium. It is recommended to perform serial dilutions to achieve the desired final

concentration.

Important: The final concentration of DMSO in the cell culture medium should typically be

less than 0.5% to avoid solvent-induced cytotoxicity.[11] Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.
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Application: Add the working solution to your cells and incubate for the desired period.

Working concentrations can vary significantly depending on the cell type and the desired

biological effect.

Visualizations
Mechanism of Action
Calcimycin acts as an ionophore, binding to divalent cations like Ca²⁺ in the extracellular

space. This complex is lipophilic, allowing it to diffuse across the cell membrane. Inside the cell,

the complex dissociates, releasing Ca²⁺ and increasing its intracellular concentration. This

surge in cytoplasmic calcium activates numerous downstream signaling pathways.
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Caption: Calcimycin transports Ca²⁺ across the cell membrane, increasing intracellular levels.

Experimental Workflow
The following diagram outlines the key steps for the preparation of a Calcimycin stock solution,

from receiving the lyophilized powder to long-term storage of aliquots.
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Caption: Workflow for preparing a Calcimycin stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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